N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C21H25N3O2/c1-16(2)21(26)24-14-12-23(13-15-24)19-10-8-18(9-11-19)22-20(25)17-6-4-3-5-7-17/h3-11,16H,12-15H2,1-2H3,(H,22,25)
• InChI Key: HVOQRRHCHLTKBE-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3

Description

N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide is a chemical compound that is commonly referred to as IBP or Isobutyryl PIP. This compound has gained significant attention in scientific research due to its potential therapeutic applications. IBP is a piperazine derivative that is synthesized through a multistep process.

Mechanism of Action

The exact mechanism of action of IBP is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in the body. IBP has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators. It also inhibits the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
IBP has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It also exhibits antitumor effects by inducing apoptosis and inhibiting the proliferation of cancer cells. IBP has been found to possess potent antioxidant and neuroprotective properties, which make it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

IBP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent pharmacological effects at low concentrations. However, IBP also has some limitations. It is not very soluble in water, which can make it difficult to administer in vivo. It also has a short half-life, which limits its therapeutic potential.

Future Directions

There are several future directions for the study of IBP. One potential area of research is the development of novel formulations of IBP that improve its solubility and bioavailability. Another area of research is the identification of the specific signaling pathways that are modulated by IBP. This could lead to the development of more targeted therapies for various diseases. Additionally, the neuroprotective properties of IBP make it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further studies are needed to explore the potential of IBP in these areas.

Synthesis Methods

IBP is synthesized through a multistep process that involves the reaction of 4-isobutyryl-1-piperazinecarboxylic acid with 4-aminobenzoyl chloride. The reaction is carried out in the presence of a suitable base and solvent. The resulting product is then purified through recrystallization to obtain pure IBP.

Scientific Research Applications

IBP has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and antitumor effects. IBP has also been found to possess potent antioxidant and neuroprotective properties.